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Introduction to TWS119

TWS119 is a 4,6-disubstituted pyrrolopyrimidine compound that functions as a potent and selective inhibitor

of glycogen synthase kinase-3β (GSK-3β). This small molecule inhibitor has emerged as a valuable research

tool in preclinical studies, particularly for investigating the Wnt/β-catenin signaling pathway in various

disease models. With a reported IC₅₀ of 30 nM in cell-free assays and strong binding affinity (Kd = 126 nM)

for GSK-3β, TWS119 has demonstrated significant potential across multiple research domains including

cancer immunotherapy, neurological disorders, and stem cell biology [1] [2]. These application notes

provide a comprehensive technical reference for researchers utilizing TWS119 in vivo, summarizing

optimized treatment timelines, administration protocols, and experimental methodologies from peer-

reviewed studies.

In Vivo Dosing Parameters and Treatment Timelines

Summary of Dosing Regimens Across Disease Models

Table 1: TWS119 In Vivo Dosing Parameters Across Disease Models
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Disease Model Dosage Route
Treatment
Duration

Frequency
Key
Findings

Reference

Experimental

Stroke (MCAO)

10

mg/kg

Intraperitoneal 14 days Once daily Improved

neurological
recovery,

enhanced
angiogenesis,

reduced
infarct size

[3]

Experimental
Stroke (MCAO)

30
mg/kg

Intraperitoneal Single
dose or

daily

Varied Blood-brain
barrier

protection,
reduced

cerebral
edema

[1]

Cancer
Immunotherapy

30
mg/kg

Intraperitoneal Varied Not
specified

Generation of
Tscm cells

with
enhanced

anti-tumor
activity

[1]

Massive
Cerebral

Infarction

Identified
via

CMap
analysis

N/A N/A N/A Proposed as
potential

therapeutic
based on

bioinformatics

[4]

Detailed Treatment Timelines for Specific Models

2.2.1 Cerebral Ischemia/Stroke Models

In permanent distal middle cerebral artery occlusion (MCAO) plus hypoxia models, the most extensively

validated protocol involves daily intraperitoneal administration of TWS119 at 10 mg/kg, initiated 24

hours post-ischemia and continued for 14 consecutive days [3]. This treatment paradigm has demonstrated
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significant functional improvements in neurological deficit scores at days 14 and 21 post-stroke, with

histological analyses revealing enhanced angiogenesis and neural plasticity in the peri-infarct cortex during

the recovery phase.

For acute stroke intervention studies, a higher dose of 30 mg/kg has been employed, either as a single

administration at 4 hours post-MCAO or as repeated injections [1]. This regimen has shown protective

effects on blood-brain barrier integrity and reduction of cerebral edema, with histological and molecular

analyses typically performed at 24-72 hours post-insult for acute mechanism investigation or at 21-28 days

for long-term recovery assessment.

2.2.2 Cancer Immunotherapy Models

In models investigating the enhancement of adoptive cell transfer therapies, TWS119 administration at 30

mg/kg has been used to generate stem cell-like memory T cells (Tscm) with superior anti-tumor persistence

and efficacy [1]. The treatment protocol in these studies typically involves pre-conditioning of T cells ex

vivo prior to transfer, followed by in vivo administration schedules aligned with tumor cell challenge or

progression.

Detailed Experimental Protocols

Cerebral Ischemia Model Protocol

3.1.1 Animal Model Preparation

Animals: Adult male C57BL/6 mice (23-25 g, 8-10 weeks)

Model Induction: Permanent distal MCA occlusion plus 1 h hypoxia (8% O₂)
Anesthesia: Isoflurane (3% induction, 1.5% maintenance in air mixture)

Physiological Monitoring: Maintain rectal temperature at 37 ± 0.5°C during procedure
Exclusion Criteria: Subarachnoid hemorrhage, MCA recanalization failure, or cerebral blood flow

reduction <30% of baseline [3]

3.1.2 TWS119 Treatment Protocol

Formulation: Dissolve in 1% DMSO in saline

Dosage: 10 mg/kg
Route: Intraperitoneal injection
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Treatment Initiation: 24 hours post-ischemia

Duration: 14 consecutive days
Control Groups: Sham-operated mice and vehicle (1% DMSO) treated mice [3]

3.1.3 Outcome Assessment

Neurological Function: Assess using standardized neurological deficit scores at days 1, 3, 7, 14,

and 21 post-stroke
Histological Analysis: Perfuse animals and collect brain tissue at endpoint (day 14 or 21)

Molecular Analysis: Isolate protein/RNA from peri-infarct cortex for Western blot, PCR, or cytokine
array

Immunofluorescence: Analyze microglial polarization, angiogenesis markers, and neural plasticity
proteins in peri-infarct region [3]

Cancer Immunotherapy Enhancement Protocol

3.2.1 T Cell Preparation and Treatment

Cell Source: Human PBMCs from healthy donors or tumor-infiltrating lymphocytes (TILs)
Activation: Culture with rhIL-2 (1000 UI/mL) and pamidronate disodium for γδT cell expansion

TWS119 Treatment: Add TWS119 at optimized concentrations (0.5-4 μM for proliferation; >4 μM for
stemness phenotype) to culture media

Culture Duration: 8-9 days with cytokine and TWS119 supplementation [5] [6] [7]

3.2.2 In Vivo Adoptive Transfer and Assessment

Cell Transfer: Administer TWS119-treated T cells via intravenous injection to tumor-bearing models

Tumor Monitoring: Measure tumor volume and progression regularly
T Cell Persistence: Analyze survival and phenotype of transferred cells in blood and tissues

Cytolytic Activity: Evaluate tumor cell killing through cytotoxicity assays [5]

Mechanisms of Action and Signaling Pathways

Molecular Targets and Pathway Modulation

TWS119 exerts its effects primarily through potent inhibition of GSK-3β, leading to activation of the Wnt/

β-catenin signaling pathway. The molecular mechanisms and downstream effects are illustrated below:
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Figure 1: TWS119 Signaling Mechanisms and Functional Outcomes

Cell-Type Specific Mechanisms

4.2.1 Immune Cell Modulation

In γδT cells, TWS119 enhances proliferation and cytolytic activity through multiple parallel mechanisms:

activation of mTOR signaling, upregulation of anti-apoptotic Bcl-2 expression, inhibition of cleaved

caspase-3, and increased expression of perforin and granzyme B [5] [6]. Additionally, TWS119 promotes the

generation of stem cell-like memory T cells (Tscm) characterized by CD44lowCD62Lhigh expression, which

demonstrates superior persistence and anti-tumor activity in vivo [1].
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In tumor-infiltrating lymphocytes (TILs) from non-small cell lung cancer, TWS119 exhibits distinct

effects on CD4+ and CD8+ T cell subsets, preserving naive T cells and stem cell-like memory T cells while

enhancing IL-2 production without compromising IFN-γ production [8] [7].

4.2.2 Neural and Vascular Effects

In cerebral ischemia models, TWS119 modulates microglial polarization from pro-inflammatory to anti-

inflammatory phenotypes, creating a neuroprotective environment that supports angiogenesis and neural

plasticity during recovery [3]. This transition in microglial activation state contributes to reduced

neuroinflammation and enhanced neurological recovery following stroke.

Practical Considerations and Troubleshooting

Formulation and Stability

Stock Solution: Prepare TWS119 in DMSO at 8-64 mg/mL concentration (depending on desired

dosing) and store at -80°C in aliquots
Working Solution for Injection: Dilute in vehicle (1% DMSO in saline) immediately before

administration
Stability: Use freshly prepared solutions for each injection; avoid multiple freeze-thaw cycles of stock

solution [1]

Optimization Guidelines

Dose Titration: For new disease models, begin with 10 mg/kg and titrate based on target

engagement and toxicity
Treatment Initiation: Timing relative to disease induction critically affects outcomes (e.g., 24h post-

stroke vs. 4h post-stroke)
Phenotypic Monitoring: Include detailed immune phenotyping for immunotherapy studies and

neurological assessment for stroke models

Common Technical Challenges
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Solubility Limitations: TWS119 has limited aqueous solubility; maintain DMSO concentration ≤1%

for in vivo administration
Dosing Consistency: Use fresh preparations for each injection to ensure consistent dosing

Cell Culture Concentrations: Note that effective in vitro concentrations (0.5-8 μM) do not directly
translate to in vivo dosing [5] [1]

Conclusion

TWS119 represents a versatile research tool for modulating the GSK-3β/Wnt/β-catenin signaling pathway in

vivo, with established efficacy in models of cerebral ischemia and cancer immunotherapy. The

comprehensively documented treatment timeline of 10-30 mg/kg administered via intraperitoneal injection

for 1-14 days provides researchers with a validated starting point for experimental design. The detailed

protocols outlined in this document serve as a technical foundation for applying TWS119 in preclinical

studies, with appropriate modifications potentially required for specific disease models or research

objectives. As research progresses, TWS119 continues to offer valuable insights into stem cell biology,

immunomodulation, and neurological recovery mechanisms.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Comprehensive Application Notes and Protocols for TWS119 In

Vivo Administration]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b007607#tws119-treatment-timeline-in-vivo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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